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Compound of Interest

Compound Name: 4-Bromotoluene

Cat. No.: B049008

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of 4-bromotoluene, a key intermediate in organic synthesis. The document details
its melting and boiling points, the standardized experimental protocols for their determination,

and a logical visualization of its physical states as a function of temperature.

Core Physicochemical Data

The melting and boiling points of 4-bromotoluene are critical parameters for its handling,
purification, and use in synthetic applications. The following table summarizes these key
guantitative data.

Property Value Conditions
Melting Point 26-29 °C Standard Pressure
Boiling Point 184-185 °C 760 Torr (Standard Pressure)

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to verifying the purity and
identity of a chemical substance. The methodologies outlined below are standard procedures
employed in research and quality control laboratories.
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Melting Point Determination (Capillary Method)

The melting point of 4-bromotoluene, which is a solid at room temperature, is determined
using the capillary method. This can be performed with either a manual apparatus (like a Thiele
tube) or a digital melting point apparatus.

Procedure:

o Sample Preparation: A small amount of dry, powdered 4-bromotoluene is packed into a
capillary tube to a height of 2-3 mm.[1] The tube is then tapped to ensure the sample is
compact at the bottom.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Rapid Heating (Optional): The sample can be heated rapidly to get an approximate melting
range. This first sample is then discarded.

» Slow Heating for Accuracy: For an accurate measurement, a fresh sample is heated to about
20°C below the expected melting point. The heating rate is then reduced to approximately 1-
2°C per minute.[2]

o Observation and Recording: The melting range is recorded from the temperature at which
the first drop of liquid is observed to the temperature at which the entire sample has turned
into a clear liquid.[1]

Boiling Point Determination (Distillation and Capillary
Method)

The boiling point of 4-bromotoluene is the temperature at which its vapor pressure equals the
atmospheric pressure.[3][4] A common and accurate method for its determination is through
distillation. An alternative, simpler method for small quantities is the capillary method.

Distillation Method Procedure:

o Apparatus Setup: A distillation apparatus is assembled with a flask containing 4-
bromotoluene, a condenser, and a collection flask. A thermometer is positioned so that the
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top of the bulb is level with the side arm of the distillation head.

o Heating: The 4-bromotoluene is heated. As it boils, the vapor rises and surrounds the
thermometer bulb before entering the condenser.

o Temperature Reading: The temperature is recorded when it stabilizes, which indicates the
boiling point of the substance at the given atmospheric pressure.

Capillary Method Procedure:

Sample Preparation: A small amount of liquid 4-bromotoluene is placed in a test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube.

e Heating: The test tube is gently heated in a water or oil bath. Air trapped in the capillary tube
will slowly bubble out.

o Observation: As the temperature approaches the boiling point, a steady stream of bubbles
will emerge from the capillary tube. The heating is then stopped.

o Temperature Reading: The boiling point is the temperature at which the liquid just begins to
enter the capillary tube as it cools.[5]

Physical State Transitions of 4-Bromotoluene

The physical state of 4-bromotoluene is dependent on its temperature. The following diagram
illustrates the relationship between temperature and the physical state of 4-bromotoluene,
highlighting its melting and boiling points as critical transition temperatures.
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Figure 1: Physical State of 4-Bromotoluene vs. Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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